Cas no 2892-64-0 (1,3-Cyclobutanediethanol,2,2-dimethyl-)

• Product name: 1,3-Cyclobutanediethanol,2,2-dimethyl-
• CAS No: 2892-64-0
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 263654
• PubChem ID: 276082

1,3-Cyclobutanediethanol,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanediethanol,2,2-dimethyl-
• 2-[3-(2-hydroxyethyl)-2,2-dimethylcyclobutyl]ethanol
• 2,2'-(2,2-dimethylcyclobutane-1,3-diyl)diethanol
• AC1Q7CKP
• AG-J-09321
• AR-1D0085
• CTK4G2416
• NSC123322
• NSC-123322
• 2892-64-0
• DTXSID30298458

• Inchi： InChI=1S/C10H20O2/c1-10(2)8(3-5-11)7-9(10)4-6-12/h8-9,11-12H,3-7H2,1-2H3
• InChI Key： YFEKJDHSTNWYNZ-UHFFFAOYSA-N
• SMILES： OCCC1CC(CCO)C1(C)C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.6

Experimental Properties

• Density: 0.959
• Boiling Point: 265.4°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.463
• PSA: 40.46
• LogP: 1.41350